Cas no 77976-05-7 (Benzoyl fluoride,3-chloro-)

• Product Name: Benzoyl fluoride,3-chloro-
• CAS No: 77976-05-7
• MF: C₇H₄ClFO
• MW: 158.557464599609
• CID: 551235
• PubChem ID: 13275396
• Update Time: 2025-04-19

Benzoyl fluoride,3-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride,3-chloro-
• 3-Chlorobenzoylfluoride
• Benzoyl fluoride, 3-chloro- (9CI)
• 3-CHLOROBENZOYL FLUORIDE
• SCHEMBL10833546
• Benzoyl fluoride, 3-chloro-
• DTXSID001033185
• 77976-05-7
• Benzoyl fluoride,3-chloro-(9ci)

• Inchi： 1S/C7H4ClFO/c8-6-3-1-2-5(4-6)7(9)10/h1-4H
• InChI Key： ZJJKFUVNCPTQON-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)F)=C1

Computed Properties

• Exact Mass: 157.99352
• Monoisotopic Mass: 157.9934706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives